Cas no 2098086-60-1 (1-(3-chlorophenyl)pentan-1-amine hydrochloride)
1-(3-chlorophenyl)pentan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chlorophenyl)pentan-1-amine hydrochloride
-
- Inchi: 1S/C11H16ClN.ClH/c1-2-3-7-11(13)9-5-4-6-10(12)8-9;/h4-6,8,11H,2-3,7,13H2,1H3;1H
- InChI Key: FPFKSHHSPBFXRD-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C(CCCC)N.Cl
Computed Properties
- Exact Mass: 233.0738049g/mol
- Monoisotopic Mass: 233.0738049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
1-(3-chlorophenyl)pentan-1-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3-chlorophenyl)pentan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C125371-100mg |
1-(3-chlorophenyl)pentan-1-amine hydrochloride |
2098086-60-1 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C125371-500mg |
1-(3-chlorophenyl)pentan-1-amine hydrochloride |
2098086-60-1 | 500mg |
$ 390.00 | 2022-06-06 | ||
| TRC | C125371-1g |
1-(3-chlorophenyl)pentan-1-amine hydrochloride |
2098086-60-1 | 1g |
$ 590.00 | 2022-06-06 | ||
| Life Chemicals | F2167-1970-0.25g |
1-(3-chlorophenyl)pentan-1-amine hydrochloride |
2098086-60-1 | 95%+ | 0.25g |
$374.0 | 2023-09-06 | |
| Life Chemicals | F2167-1970-0.5g |
1-(3-chlorophenyl)pentan-1-amine hydrochloride |
2098086-60-1 | 95%+ | 0.5g |
$394.0 | 2023-09-06 | |
| Life Chemicals | F2167-1970-1g |
1-(3-chlorophenyl)pentan-1-amine hydrochloride |
2098086-60-1 | 95%+ | 1g |
$415.0 | 2023-09-06 | |
| Life Chemicals | F2167-1970-2.5g |
1-(3-chlorophenyl)pentan-1-amine hydrochloride |
2098086-60-1 | 95%+ | 2.5g |
$830.0 | 2023-09-06 | |
| Life Chemicals | F2167-1970-5g |
1-(3-chlorophenyl)pentan-1-amine hydrochloride |
2098086-60-1 | 95%+ | 5g |
$1245.0 | 2023-09-06 | |
| Life Chemicals | F2167-1970-10g |
1-(3-chlorophenyl)pentan-1-amine hydrochloride |
2098086-60-1 | 95%+ | 10g |
$1743.0 | 2023-09-06 |
1-(3-chlorophenyl)pentan-1-amine hydrochloride Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 1-(3-chlorophenyl)pentan-1-amine hydrochloride
Recent Advances in the Study of 1-(3-Chlorophenyl)pentan-1-amine Hydrochloride (CAS: 2098086-60-1): A Comprehensive Research Brief
The compound 1-(3-chlorophenyl)pentan-1-amine hydrochloride (CAS: 2098086-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and potential pharmacological properties, is being explored for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.
One of the key areas of investigation has been the synthesis and optimization of 1-(3-chlorophenyl)pentan-1-amine hydrochloride. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in preclinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of its chemical properties and stability under various conditions.
In terms of pharmacological activity, preliminary studies suggest that 1-(3-chlorophenyl)pentan-1-amine hydrochloride exhibits promising interactions with central nervous system (CNS) targets. Specifically, it has shown affinity for certain neurotransmitter receptors, which may underlie its potential therapeutic effects in neurological and psychiatric disorders. Recent in vitro and in vivo experiments have demonstrated its ability to modulate receptor activity, although the exact mechanisms remain under investigation. These findings underscore the compound's potential as a candidate for further drug development.
Another significant aspect of current research is the exploration of the compound's pharmacokinetic and toxicological profiles. Early-stage studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its safety profile in animal models. While the results are preliminary, they indicate a favorable pharmacokinetic profile with manageable toxicity, paving the way for more extensive preclinical evaluations. Researchers are particularly interested in optimizing its bioavailability and minimizing off-target effects to enhance its therapeutic index.
Beyond its direct pharmacological applications, 1-(3-chlorophenyl)pentan-1-amine hydrochloride is also being studied for its potential role in combination therapies. Recent investigations have explored its synergistic effects with other compounds, aiming to enhance efficacy or reduce adverse effects. Such combinatorial approaches are particularly relevant in the context of complex diseases like cancer and neurodegenerative disorders, where single-agent therapies often fall short. These studies are still in their infancy but hold promise for future therapeutic strategies.
In conclusion, the compound 1-(3-chlorophenyl)pentan-1-amine hydrochloride (CAS: 2098086-60-1) represents a promising area of research in chemical biology and pharmaceutical sciences. Recent advancements in its synthesis, pharmacological characterization, and preclinical evaluation highlight its potential as a therapeutic agent. However, further studies are needed to fully elucidate its mechanisms of action, optimize its pharmacokinetic properties, and assess its clinical applicability. This research brief serves as a snapshot of the current state of knowledge, providing a foundation for future investigations in this rapidly evolving field.
2098086-60-1 (1-(3-chlorophenyl)pentan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)